(2-((3-Chlorophenyl)amino)thiazol-4-yl)(indolin-1-yl)methanone

• IUPAC Name: [2-(3-chloroanilino)-1,3-thiazol-4-yl]-(2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C18H14ClN3OS/c19-13-5-3-6-14(10-13)20-18-21-15(11-24-18)17(23)22-9-8-12-4-1-2-7-16(12)22/h1-7,10-11H,8-9H2,(H,20,21)
• InChI Key: NEJOUMZEDIVTIC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)C3=CSC(=N3)NC4=CC(=CC=C4)Cl
• Molecular Formula: C18H14ClN3OS
• Molecular Weight: 355.8 g/mol

Description

(2-((3-Chlorophenyl)amino)thiazol-4-yl)(indolin-1-yl)methanone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Spectral Characterization

• Synthesis and Characterization : A study by Shahana and Yardily (2020) detailed the synthesis of novel compounds closely related to (2-((3-Chlorophenyl)amino)thiazol-4-yl)(indolin-1-yl)methanone. They characterized these compounds using various spectroscopic techniques and explored their structural properties through density functional theory calculations. This work provides foundational knowledge on the synthesis and basic properties of similar compounds (Shahana & Yardily, 2020).

Antioxidant Activity

• Antioxidant Properties : Reddy et al. (2015) synthesized derivatives of thiazole, which share structural similarities with the compound . They assessed these derivatives for their antioxidant activity, revealing that some variants, especially those with selenourea functionality, exhibited potent antioxidant effects. This indicates potential antioxidant applications for related thiazole compounds (Reddy et al., 2015).

Antimicrobial Activity

• Antimicrobial Potential : Kubba and Rahim (2018) conducted a study on thiazole derivatives, closely related to the compound , examining their antimicrobial properties. They found that these derivatives exhibited moderate to high antimicrobial activity against various bacterial and fungal strains. This suggests the potential of similar compounds in antimicrobial applications (Kubba & Rahim, 2018).

Anticancer Activity

• Anticancer Applications : G et al. (2021) synthesized derivatives of (3-Chlorophenyl)(1-(5-phenyl-1,3,4-oxadiazol-2-yl)indolizin-3-yl)methanone, which are structurally related to the compound in focus. They evaluated these derivatives for anticancer activity against breast carcinoma cell lines, finding that some compounds showed potent cytotoxicity. This research points to the potential use of similar compounds in cancer therapy (G et al., 2021).

Molecular Docking Studies

• Molecular Docking Insights : The research by Shahana and Yardily (2020) also included molecular docking studies, helping to understand the antibacterial activity of the compound. Molecular docking aids in predicting how a compound might interact with biological targets, crucial for drug design (Shahana & Yardily, 2020).